7-methoxy-N-(5-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-methoxy-N-(5-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide, also known as MTB-7, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. MTB-7 belongs to the benzofuran family and is structurally similar to other benzofuran compounds that have shown promising results in treating various diseases.
Scientific Research Applications
Synthesis and Characterization
A range of novel compounds including benzofuran derivatives have been synthesized to explore their potential therapeutic applications. For instance, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were developed as anti-inflammatory and analgesic agents, showing significant inhibition of cyclooxygenase-2 (COX-2) and possessing analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Antitumor Activity
Thiazole derivatives, including those related to the core structure of interest, have been investigated for their antitumor effects. New thiazole derivatives were synthesized, showing significant potential to inhibit the in vitro growth of human tumor cells, indicating their promise as innovative anti-cancer agents (Ostapiuk et al., 2017).
Receptor Antagonist Development
Compounds with the benzofuran carboxamide structure have been developed as receptor antagonists for various therapeutic applications. For example, an orally active CCR5 antagonist was developed through practical synthesis methods, highlighting the potential for treating conditions mediated by the CCR5 receptor (Ikemoto et al., 2005).
Neuroprotective and Antioxidant Activities
Novel benzofuran-2-carboxamide derivatives have been synthesized and evaluated for their neuroprotective and antioxidant activities. Derivatives showing considerable protection against NMDA-induced excitotoxic neuronal cell damage and ROS scavenging activities indicate the potential for treating neurodegenerative diseases (Cho et al., 2015).
Inhibition of Poly(ADP-ribose) Polymerase-1 (PARP-1)
Benzofuran-7-carboxamide was identified as a novel scaffold for PARP-1 inhibitors, with compounds synthesized to optimize potency. These inhibitors have potential applications in treating diseases where PARP-1 plays a critical role, such as in cancer and neurodegenerative disorders (Lee et al., 2012).
Anticholinesterase Action
Novel carbamates based on furobenzofuran and methanobenzodioxepine skeletons have shown potent anticholinesterase activity, indicating potential for treating conditions like Alzheimer's disease where cholinesterase inhibitors are beneficial (Luo et al., 2005).
properties
IUPAC Name |
7-methoxy-N-(5-methyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O3S/c1-8-7-15-14(20-8)16-13(17)11-6-9-4-3-5-10(18-2)12(9)19-11/h3-7H,1-2H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMVUTSXIJVAFLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(S1)NC(=O)C2=CC3=C(O2)C(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.